1-((1-(6-Methylpyridazin-3-yl)piperidin-4-yl)methyl)-3-(o-tolyl)urea

• IUPAC Name: 1-(2-methylphenyl)-3-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C19H25N5O/c1-14-5-3-4-6-17(14)21-19(25)20-13-16-9-11-24(12-10-16)18-8-7-15(2)22-23-18/h3-8,16H,9-13H2,1-2H3,(H2,20,21,25)
• InChI Key: ZRVBQXUDCXHYFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCC(CC2)CNC(=O)NC3=CC=CC=C3C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol
• CAS No.: 1797725-25-7

Description

1-((1-(6-Methylpyridazin-3-yl)piperidin-4-yl)methyl)-3-(o-tolyl)urea is a useful research compound. Its molecular formula is C19H25N5O and its molecular weight is 339.443. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Properties Analysis The study of similar compounds, such as 3-methyl-2,6-diphenylpiperidin-4-one (MDPO), involves detailed analyses using density functional theory (DFT) to understand their molecular structure, vibrational wavenumbers, and electronic properties. Such analyses contribute to understanding the chemical behavior and potential applications of compounds with complex structures, including those related to "1-((1-(6-Methylpyridazin-3-yl)piperidin-4-yl)methyl)-3-(o-tolyl)urea" (Velraj, Soundharam, & Sridevi, 2014).

Complexation and Unfolding Mechanisms Research on heterocyclic ureas (amides) reveals their unfolding mechanisms to form multiply hydrogen-bonded complexes. This study sheds light on the structural behavior of ureas under different conditions, which could be relevant for designing compounds with specific folding and unfolding characteristics, potentially including variations of "this compound" (Corbin, Zimmerman, Thiessen, Hawryluk, & Murray, 2001).

Synthetic Methodologies The scalable and facile synthetic process for N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride, a novel Rho kinase inhibitor, demonstrates the importance of efficient synthesis routes for compounds with potential pharmaceutical applications. This process can provide insights into synthesizing related compounds, including "this compound" (Wei, Chen, Yan, Li, Li, & Wang, 2016).

Functional Applications and Reactivity Studies on steric carbonyl protection, metalation, and cleavage of highly hindered ureas provide insights into the reactivity and potential applications of urea derivatives in organic synthesis. This research is vital for understanding how similar compounds to "this compound" can be manipulated and used in complex chemical reactions (Hassel & Seebach, 1978).